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Compound of Interest

Compound Name: hDHODH-IN-7

Cat. No.: B2761390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
hDHODH-IN-7 is a potent and specific inhibitor of human dihydroorotate dehydrogenase

(hDHODH), the fourth and rate-limiting enzyme in the de novo pyrimidine biosynthesis

pathway. By targeting hDHODH, this small molecule inhibitor disrupts the synthesis of essential

building blocks for DNA and RNA, leading to cytostatic and cytotoxic effects in rapidly

proliferating cells, such as cancer cells. Its efficacy has been particularly noted in acute myeloid

leukemia (AML) cell lines, where it can induce differentiation. These application notes provide

detailed protocols for the preparation and use of hDHODH-IN-7 in cell culture experiments,

ensuring accurate and reproducible results for researchers investigating its therapeutic

potential.

Physicochemical Properties and Storage
A clear understanding of the physicochemical properties of hDHODH-IN-7 is crucial for its

effective use in experimental settings.
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Property Value Source

Molecular Formula C₂₁H₂₁F₃N₂O₂ MedKoo Biosciences

Molecular Weight 390.41 g/mol MedKoo Biosciences

Appearance Crystalline solid General knowledge

Solubility Soluble in DMSO MedKoo Biosciences

Storage Conditions

Store at -20°C for long-term

storage (months to years) and

at 4°C for short-term storage

(days to weeks). Protect from

light.

MedKoo Biosciences

Mechanism of Action: Inhibition of De Novo
Pyrimidine Biosynthesis
hDHODH-IN-7 exerts its biological effects by inhibiting the enzymatic activity of hDHODH,

which is located in the inner mitochondrial membrane. This enzyme catalyzes the oxidation of

dihydroorotate to orotate, a critical step in the de novo synthesis of pyrimidines. Inhibition of

hDHODH leads to a depletion of the pyrimidine nucleotide pool, which is essential for DNA and

RNA synthesis, thereby arresting cell proliferation and inducing cell death in cells highly

dependent on this pathway.

Preparation Experiment Analysis
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(e.g., EC50 Calculation) End

Click to download full resolution via product page

To cite this document: BenchChem. [Preparing hDHODH-IN-7 for Cell Culture Experiments:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b2761390?utm_src=pdf-body
https://www.benchchem.com/product/b2761390?utm_src=pdf-body-img
https://www.benchchem.com/product/b2761390#how-to-prepare-hdhodh-in-7-for-cell-culture-experiments
https://www.benchchem.com/product/b2761390#how-to-prepare-hdhodh-in-7-for-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2761390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b2761390#how-to-prepare-hdhodh-in-7-for-cell-
culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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